Cas no 7518-22-1 (Chikusetsusaponin Ⅳ)

• Product Name: Chikusetsusaponin Ⅳ
• CAS No: 7518-22-1
• MF: C₄₇H₇₄O₁₈
• MW: 927.07967710495
• MDL: MFCD32200150
• CID: 564069
• PubChem ID: 15602013
• Update Time: 2025-04-19

Chikusetsusaponin Ⅳ Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b)-28-(b-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl 4-O-a-L-arabinofuranosyl-
• AralosideA (7CI)
• Chikusetsusaponin IV (8CI)
• Oleanane, b-D-glucopyranosiduronic acid deriv.
• Chikusetsusaponin4
• Oleanoside E
• LogP
• Araloside A
• CHIKUSETSUSAPONIN IV
• Oleanane, beta-D-glucopyranosiduronic acid deriv.
• Chikusetsusaponin 4
• Araloside A; Chikusetsusaponin IV
• (2R,3R,4S,5S,6S)-6-[[(3R,4As,6aS,6bR,8aR,12aR,14aS,14bS)-4,4,6a,6b,11,11,14b-heptamethyl-8a-[(2R,3S,
• 6-[[(6Ar,6bS,8aS,14bR)-4,4,6a,6b,11,11,14b-heptamethyl-8a-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-
• Chikusetsusaponin Ⅳ
• DTXSID801045681
• C17540
• AKOS037515071
• 32BF7Y358G
• 7518-22-1
• HY-N2115
• CS-0018636
• CHEBI:67975
• (3beta)-28-(beta-D-Glucopyranosyloxy)-28-oxoolean-12-en-3-yl 4-O-alpha-L-arabinofuranosyl-beta-D-glucopyranosiduronic acid
• Chikusetsusaponin-IV
• MS-31733
• Q15410268
• beta-D-Glucopyranosiduronic acid, (3beta)-28-(beta-D-glucopyranosyloxy)-28-oxoolean-12-en-3-yl 4-O-alpha-L-arabinofuranosyl-
• (2S,3S,4R,5R,6R)-6-[[(3S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-4,4,6a,6b,11,11,14b-heptamethyl-8a-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3-[(2S,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxyoxane-2-carboxylic acid
• SCHEMBL5927782
• CHEMBL1773982
• UNII-32BF7Y358G
• Araloside
• (2S,3S,4R,5R,6S)-6-[[(6aR,6bS,8aS,12aR,14bR)-4,4,6a,6b,11,11,14b-heptamethyl-8a-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycarbonyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3-[(2S,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-4,5-dihydroxyoxane-2-carboxylic acid
• FT-0775827
• Araloside (8CI)
• AC-34765
• Araloside J
• GLXC-14780
• DA-62265

• MDL： MFCD32200150
• Inchi： 1S/C47H74O18/c1-42(2)14-16-47(41(59)65-39-33(55)30(52)28(50)23(19-48)61-39)17-15-45(6)21(22(47)18-42)8-9-26-44(5)12-11-27(43(3,4)25(44)10-13-46(26,45)7)62-40-34(56)31(53)35(36(64-40)37(57)58)63-38-32(54)29(51)24(20-49)60-38/h8,22-36,38-40,48-56H,9-20H2,1-7H3,(H,57,58)/t22-,23+,24-,25-,26+,27-,28+,29-,30-,31+,32+,33+,34+,35-,36-,38-,39-,40+,44-,45+,46+,47-/m0/s1
• InChI Key： KQSFNXMDCOFFGW-GNDIVNLPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O[C@H]1[C@@H]([C@H]([C@H](CO)O1)O)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO)O6)O)O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)C1(C)C

Computed Properties

• Exact Mass: 926.48751551 g/mol
• Monoisotopic Mass: 926.48751551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 65
• Rotatable Bond Count: 10
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 292
• Molecular Weight: 927.1

Experimental Properties

• Color/Form: Powder
• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-200 º C (decomposition)
• Boiling Point: 999.1±65.0 °C at 760 mmHg
• Flash Point: 285.6±27.8 °C
• Refractive Index: 1.622
• Solubility: Insuluble (3.9E-4 g/L) (25 ºC),
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Chikusetsusaponin Ⅳ Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides
• Triterpenoids